Chloro(2-methoxy-3-ureidopropyl)(197Hg)mercury(II)
Chloro(2-methoxy-3-ureidopropyl)(197Hg)mercury(II)
Chlormerodrin is urea in which one of the hydrogens is substituted by a 3-chloromercury-2-methoxyprop-1-yl group. It was formerly used as a diuretic, but more potent and less toxic drugs are now available. Its radiolabelled ((197)Hg, (203)Hg) forms were used in diagnostic aids in renal imaging and brain scans. It has a role as a diuretic and a diagnostic agent. It is an organomercury compound and a member of ureas.
Chlormerodrin belongs to the class of organic compounds known as isoureas. These are organic compounds containing the isourea group, with the general structure R1N(R2)C(=NR3)OR4, or its hydrocarbyl derivatives (R1, R2, R3, R4=H, alkyl, aryl). Chlormerodrin exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Chlormerodrin has been detected in multiple biofluids, such as urine and blood.
Chlormerodrin is a mercurial compound with toxic side effects that was previously used as a diuretic. The radiolabeled form has been used as a diagnostic and research tool. It is no longer used and has been replaced with new classes of diuretic drugs.
